Cas no 1697433-40-1 (methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate)
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
- 1697433-40-1
- Methyl 4-amino-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylate
- EN300-1109211
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- Inchi: 1S/C7H8F3N3O2/c1-15-6(14)5-4(11)2-13(12-5)3-7(8,9)10/h2H,3,11H2,1H3
- InChI Key: FICNYKRQUPDDOX-UHFFFAOYSA-N
- SMILES: FC(CN1C=C(C(C(=O)OC)=N1)N)(F)F
Computed Properties
- Exact Mass: 223.05686099g/mol
- Monoisotopic Mass: 223.05686099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70.1Ų
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1109211-0.05g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 0.05g |
$262.0 | 2023-10-27 | |
| Enamine | EN300-1109211-0.1g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 0.1g |
$392.0 | 2023-10-27 | |
| Enamine | EN300-1109211-0.25g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 0.25g |
$559.0 | 2023-10-27 | |
| Enamine | EN300-1109211-0.5g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 0.5g |
$879.0 | 2023-10-27 | |
| Enamine | EN300-1109211-1.0g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 1g |
$1129.0 | 2023-06-10 | |
| Enamine | EN300-1109211-2.5g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1109211-5.0g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 5g |
$3273.0 | 2023-06-10 | |
| Enamine | EN300-1109211-10.0g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 10g |
$4852.0 | 2023-06-10 | |
| Enamine | EN300-1109211-1g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1109211-5g |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate |
1697433-40-1 | 95% | 5g |
$3273.0 | 2023-10-27 |
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
Methyl 4-Amino-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview
Methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 1697433-40-1) is a specialized organic compound with significant applications in the field of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential uses in drug discovery, agrochemicals, and advanced materials. The molecule features a pyrazole ring system with substituents that include an amino group at position 4 and a trifluoroethyl group at position 1. The carboxylate group at position 3 is methylated, contributing to the compound's stability and reactivity.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of the trifluoroethyl group in methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate introduces electron-withdrawing effects, which can enhance the compound's biological activity. This makes it a promising candidate for the development of new drugs targeting various diseases, including cancer and infectious disorders.
The synthesis of methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate involves multi-step chemical reactions that require precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale applications in both academic and industrial settings.
In terms of applications, methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate has shown potential in agrochemicals as a precursor for herbicides and fungicides. Its ability to interact with biological systems makes it a valuable intermediate in the synthesis of bioactive compounds. Additionally, the compound has been investigated for its role in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal stability.
Recent research has also focused on the environmental impact of methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate and its derivatives. Studies have demonstrated that proper handling and disposal practices can minimize any adverse effects on ecosystems. This aligns with global efforts to promote sustainable chemistry and reduce environmental footprint.
In conclusion, methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 1697433-40-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity make it a subject of ongoing research and development. As advancements continue to emerge, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and related fields.
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